molecular formula C10H10BrNO2 B1598966 3-Bromo-4-methoxyphenethyl isocyanate CAS No. 480439-05-2

3-Bromo-4-methoxyphenethyl isocyanate

Cat. No. B1598966
CAS RN: 480439-05-2
M. Wt: 256.1 g/mol
InChI Key: RHXRLCFBTLXTSW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Bromo-4-methoxyphenethyl isocyanate is a chemical compound with the molecular formula CH₃OC₆H₃(Br)(CH₂CH₂NCO) . It is a colorless liquid with a molecular weight of 256.10 g/mol . This compound belongs to the class of isocyanates , which are reactive compounds commonly used in organic synthesis.


Synthesis Analysis

The synthesis of 3-Bromo-4-methoxyphenethyl isocyanate involves the reaction of a 4-methoxyphenethylamine derivative with phosgene (COCl₂). The amine group of the phenethylamine reacts with phosgene, leading to the formation of the isocyanate functional group. The bromine atom is introduced during this process .


Molecular Structure Analysis

   CH₃OC₆H₃(Br)(CH₂CH₂NCO) 

Physical And Chemical Properties Analysis

  • Proton NMR Spectrum : Also confirms the structure .

properties

CAS RN

480439-05-2

Product Name

3-Bromo-4-methoxyphenethyl isocyanate

Molecular Formula

C10H10BrNO2

Molecular Weight

256.1 g/mol

IUPAC Name

2-bromo-4-(2-isocyanatoethyl)-1-methoxybenzene

InChI

InChI=1S/C10H10BrNO2/c1-14-10-3-2-8(6-9(10)11)4-5-12-7-13/h2-3,6H,4-5H2,1H3

InChI Key

RHXRLCFBTLXTSW-UHFFFAOYSA-N

SMILES

COC1=C(C=C(C=C1)CCN=C=O)Br

Canonical SMILES

COC1=C(C=C(C=C1)CCN=C=O)Br

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.